Cas no 1207005-57-9 (3-(3,4-dimethylphenyl)-1-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}urea)

• Product Name: 3-(3,4-dimethylphenyl)-1-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}urea
• CAS No: 1207005-57-9
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 6020338
• PubChem ID: 45504768
• Update Time: 2025-05-22

3-(3,4-dimethylphenyl)-1-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-1-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}urea
• VU0523134-1
• 1-(3,4-dimethylphenyl)-3-(4-(2-morpholino-2-oxoethyl)phenyl)urea
• F5834-2157
• 1-(3,4-dimethylphenyl)-3-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]urea
• AKOS024521598
• SR-01000925356
• SR-01000925356-1
• 1207005-57-9
• 3-(3,4-dimethylphenyl)-1-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}urea

• Inchi： 1S/C21H25N3O3/c1-15-3-6-19(13-16(15)2)23-21(26)22-18-7-4-17(5-8-18)14-20(25)24-9-11-27-12-10-24/h3-8,13H,9-12,14H2,1-2H3,(H2,22,23,26)
• InChI Key： RXAGFBHZHLQCFT-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC2C=CC(=CC=2)NC(NC2C=CC(C)=C(C)C=2)=O)=O)CC1

Computed Properties

• Exact Mass: 367.18959167g/mol
• Monoisotopic Mass: 367.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3,4-dimethylphenyl)-1-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}urea

Comprehensive Overview of 3-(3,4-dimethylphenyl)-1-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}urea (CAS No. 1207005-57-9)

3-(3,4-dimethylphenyl)-1-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}urea, with the CAS number 1207005-57-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique molecular structure, which includes a morpholine ring and a dimethylphenyl group. These structural features contribute to its potential applications in drug discovery and development, particularly in targeting specific enzyme pathways.

The compound's chemical properties make it a subject of interest for researchers exploring novel therapeutic agents. Its molecular weight and solubility profile suggest potential bioavailability, a critical factor in pharmaceutical applications. Recent studies have investigated its role as a potential kinase inhibitor, aligning with current trends in precision medicine and targeted cancer therapies. This connection to cancer research positions the compound at the forefront of contemporary medicinal chemistry discussions.

In the context of drug design, the morpholine moiety in 3-(3,4-dimethylphenyl)-1-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}urea is particularly noteworthy. Morpholine derivatives are known to enhance pharmacokinetic properties, making this compound potentially valuable for improving drug absorption and distribution. Researchers are actively exploring its interactions with biological targets, especially in relation to signal transduction pathways, a hot topic in current biomedical research.

The synthetic pathway for CAS 1207005-57-9 involves multi-step organic reactions, with careful attention to the introduction of the urea linkage and morpholine carbonyl groups. This synthetic complexity contributes to the compound's uniqueness in chemical libraries. Analytical characterization typically includes NMR spectroscopy and mass spectrometry, techniques that are frequently searched by chemistry professionals and students alike.

From a commercial perspective, 3-(3,4-dimethylphenyl)-1-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}urea is primarily available through specialty chemical suppliers catering to pharmaceutical and biotechnology sectors. The growing demand for small molecule inhibitors in drug discovery has increased interest in this compound, particularly among researchers focusing on protein-protein interactions and enzyme modulation.

Recent advancements in computational chemistry have enabled more efficient studies of compounds like CAS 1207005-57-9. Molecular docking simulations and QSAR modeling have become popular tools to predict its biological activity, addressing common search queries about in silico drug discovery methods. These computational approaches complement traditional laboratory research, creating a comprehensive understanding of the compound's potential.

The stability profile of 3-(3,4-dimethylphenyl)-1-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}urea under various conditions is another area of active investigation. Researchers are particularly interested in its photostability and thermal stability, properties that are crucial for formulation development. These aspects connect with broader industry concerns about drug stability and shelf life, topics frequently searched by pharmaceutical professionals.

In the context of intellectual property, several patents mention derivatives of this compound class, reflecting its commercial potential. The precise structure-activity relationship of CAS 1207005-57-9 continues to be explored, with particular attention to how modifications might enhance its biological effects. This aligns with current trends in medicinal chemistry optimization, a subject of numerous scientific publications and conference presentations.

Environmental and safety considerations for 3-(3,4-dimethylphenyl)-1-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}urea follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper laboratory safety measures should always be observed when working with this material. These precautions address common search queries about chemical handling and workplace safety in research environments.

The future research directions for CAS 1207005-57-9 may include more detailed in vivo studies to evaluate its therapeutic potential. As the pharmaceutical industry continues to focus on targeted therapies and personalized medicine, compounds with specific biological activities like this urea derivative are likely to remain important subjects of investigation. These connections to current biomedical trends enhance the relevance of this compound in scientific discourse.

For researchers interested in obtaining 3-(3,4-dimethylphenyl)-1-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}urea, it's recommended to consult specialized chemical catalogs or directly approach manufacturers with specific synthetic capabilities. The compound's purity and characterization data are crucial considerations, reflecting the growing industry emphasis on quality control in research chemicals. These practical aspects respond to frequent search queries about chemical sourcing in academic and industrial settings.